N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(2-pyrimidinyloxy)acetamide
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Overview
Description
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(2-pyrimidinyloxy)acetamide is a compound with potential applications in various fields due to its unique chemical structure and properties. The compound's synthesis and analysis have been subjects of scientific investigation to understand its behavior and potential applications better.
Synthesis Analysis
The synthesis of compounds related to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(2-pyrimidinyloxy)acetamide involves several steps, including fluorination, chlorination, and the use of specific reagents to introduce the trifluoromethyl and pyrimidinyloxy groups. For example, perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], prepared via direct fluorination, demonstrates the complexity of synthesizing fluorinated compounds (Banks et al., 1996).
Molecular Structure Analysis
The molecular structure of compounds similar to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(2-pyrimidinyloxy)acetamide often features complex arrangements of atoms and bonds. For instance, studies on N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides have revealed "V" shaped molecules with significant intermolecular interactions such as hydrogen bonds and π interactions, indicating the potential for diverse chemical reactivity and interactions (Boechat et al., 2011).
Chemical Reactions and Properties
The chemical reactions and properties of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(2-pyrimidinyloxy)acetamide derivatives can be quite versatile. For instance, the reactivity of chloro and fluoro groups in such molecules allows for various chemical transformations, providing a pathway to synthesize a wide range of derivatives with potentially different biological or physical properties.
Physical Properties Analysis
The physical properties of compounds like N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(2-pyrimidinyloxy)acetamide, such as solubility, melting point, and crystalline structure, are crucial for their application in different fields. The crystalline structures of related compounds have been studied using X-ray diffraction, revealing detailed information about their molecular arrangements and potential interactions in solid form (Ping, 2007).
properties
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-pyrimidin-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClF3N3O2/c14-9-3-2-8(13(15,16)17)6-10(9)20-11(21)7-22-12-18-4-1-5-19-12/h1-6H,7H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTDGTNPJACQEFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)OCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClF3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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